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Compound of Interest

Compound Name: 4-Propylnonane

CAS No.: 6165-37-3

Cat. No.: B13802712

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

4-Propylnonane. As a non-polar organic solvent, proper personal protective equipment (PPE)

and adherence to safety procedures are paramount to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Recommendations
A risk assessment should be conducted for each specific procedure to determine the

appropriate level of PPE. The following table summarizes the recommended PPE for handling

4-Propylnonane.
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Exposure Level Hand Protection
Eye and Face

Protection
Body Protection

Respiratory

Protection

Low Volume /

Incidental

Contact

Nitrile or

Neoprene

Gloves

Safety glasses

with side shields

Standard

laboratory coat

Not generally

required if

handled in a

well-ventilated

area.

High Volume /

Splash Hazard

Double-gloving

with Nitrile or

Neoprene

gloves. Consider

Butyl rubber

gloves for

extended

contact.

Chemical splash

goggles and a

face shield

Chemical-

resistant apron

over a laboratory

coat

Work within a

certified chemical

fume hood.

Potential for

Aerosolization

Double-gloving

with Nitrile or

Neoprene

gloves. Consider

Butyl rubber

gloves for

extended

contact.

Chemical splash

goggles and a

face shield

Chemical-

resistant apron

over a laboratory

coat

A NIOSH-

approved

respirator with

organic vapor

cartridges is

necessary if work

cannot be

conducted in a

fume hood.

Glove Compatibility for Alkanes
The selection of appropriate gloves is critical to prevent skin exposure. Alkanes, like 4-
Propylnonane, can degrade certain glove materials. The following table provides a general

compatibility guide for common laboratory gloves with non-polar organic solvents.
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Glove Material
Chemical Resistance to

Alkanes
Key Considerations

Nitrile
Good for short-term splash

protection.[1][2][3]

Not recommended for

prolonged immersion.[4]

Change gloves immediately

upon contact.[5]

Neoprene Good resistance.[6][7][8]
Offers good flexibility and tear

resistance.[9]

Butyl Rubber
Poor resistance to aliphatic

hydrocarbons.[7][9][10]

Not recommended for handling

4-Propylnonane.

Latex (Natural Rubber) Poor resistance.[9]
Not recommended for use with

organic solvents.[8]

Always inspect gloves for signs of degradation, such as swelling, cracking, or discoloration,

before and during use.

Operational Plan for Safe Handling
Ventilation: Always handle 4-Propylnonane in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize inhalation exposure.[11]

Ignition Sources: Keep away from open flames, hot surfaces, and other potential ignition

sources.

Personal Hygiene: Avoid eating, drinking, or smoking in areas where 4-Propylnonane is

handled.[11] Wash hands thoroughly after handling.

Spill Management:

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Place the contaminated absorbent material in a sealed, properly labeled waste container.

For large spills, evacuate the area and follow your institution's emergency procedures.
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Disposal Plan
The disposal of 4-Propylnonane must comply with local, state, and federal regulations.

Waste Segregation: Collect waste 4-Propylnonane and contaminated materials in a

dedicated, clearly labeled, and sealed hazardous waste container.[12] Do not mix with other

waste streams. As a non-halogenated organic solvent, it should be kept separate from

halogenated solvent waste.[13]

Container Labeling: The waste container must be labeled with "Hazardous Waste" and the

full chemical name, "4-Propylnonane".

Storage: Store the waste container in a designated, well-ventilated, and secondary

containment area away from incompatible materials.

Disposal Request: Arrange for pick-up and disposal through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Do not

pour 4-Propylnonane down the drain.[12][13]

Experimental Workflow and PPE Selection Logic
The following diagram outlines the decision-making process for selecting the appropriate PPE

when working with 4-Propylnonane.
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PPE Selection Workflow for 4-Propylnonane

Procedure Assessment

PPE Requirements

Start: Handling 4-Propylnonane

High Volume or
Splash Hazard?

Potential for
Aerosolization?

No

Enhanced PPE:
- Double Gloves (Nitrile/Neoprene)

- Chemical Splash Goggles
- Face Shield

- Chemical-Resistant Apron

Yes

Minimum PPE:
- Nitrile/Neoprene Gloves

- Safety Glasses
- Lab Coat

No

Full Protection:
- All Enhanced PPE

- Work in Fume Hood or
  use Respirator with

  Organic Vapor Cartridges

Yes

Click to download full resolution via product page

Caption: PPE selection workflow for handling 4-Propylnonane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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